Cas no 4164-29-8 (N-nitro-N-propylpropan-1-amine)

N-nitro-N-propylpropan-1-amine structure
4164-29-8 structure
Product Name:N-nitro-N-propylpropan-1-amine
CAS No:4164-29-8
MF:C6H14N2O2
MW:146.187561511993
CID:1516160
PubChem ID:138138
Update Time:2025-04-21

N-nitro-N-propylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-nitro-N-propylpropan-1-amine
    • 1-Propanamine, N-nitro-N-propyl-
    • Dipropylnitramine
    • NSC 137910
    • NSC137897
    • 4164-29-8
    • N,N-Dipropylnitramine
    • NSC 137897
    • SLW5483QM5
    • Di-n-propylnitramine
    • NSC-137910
    • 1-Oxo-2,2-dipropylhydrazine 1-oxide #
    • NSC-137897
    • DTXSID60194454
    • ZUNKPQMZTMJVOB-UHFFFAOYSA-N
    • Dipropylamine, N-nitro-
    • N-Nitrodipropylamine
    • N-Nitro-N-propyl-1-propanamine
    • NSC137910
    • Inchi: 1S/C6H14N2O2/c1-3-5-7(6-4-2)8(9)10/h3-6H2,1-2H3
    • InChI Key: ZUNKPQMZTMJVOB-UHFFFAOYSA-N
    • SMILES: [O-][N+](N(CCC)CCC)=O

Computed Properties

  • Exact Mass: 146.10562
  • Monoisotopic Mass: 146.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 94.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 46.38
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